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Compound of Interest

Compound Name: Hpk1-IN-54

Cat. No.: B15614619 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential, immediate safety and logistical

information for the disposal of Hpk1-IN-54, a potent inhibitor of Hematopoietic Progenitor

Kinase 1 (HPK1). Adherence to these procedures is critical for personal safety and regulatory

compliance.

While a specific Safety Data Sheet (SDS) for Hpk1-IN-54 is not readily available, the following

procedures are based on guidelines for a closely related compound, Hpk1-IN-8.[1] Due to the

structural and functional similarities between these inhibitors, their handling and disposal

requirements are expected to be analogous.

Essential Safety and Handling Information
A thorough understanding of the potential hazards is crucial before handling Hpk1-IN-54. The

following table summarizes key safety and property data for the related compound Hpk1-IN-8,

which should be considered as indicative for Hpk1-IN-54 in the absence of specific data.
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Property Value

GHS Hazard Statements
H302: Harmful if swallowedH410: Very toxic to

aquatic life with long lasting effects

GHS Precautionary Statements

P264: Wash skin thoroughly after handlingP270:

Do not eat, drink or smoke when using this

productP273: Avoid release to the

environmentP301 + P312: IF SWALLOWED:

Call a POISON CENTER or doctor/physician if

you feel unwellP330: Rinse mouthP391: Collect

spillageP501: Dispose of contents/container in

accordance with

local/regional/national/international regulations

Storage (Powder) -20°C for up to 2 years

Storage (in DMSO) -80°C for up to 6 months

Data based on Hpk1-IN-8[1]

Personal Protective Equipment (PPE)
When handling Hpk1-IN-54, the following personal protective equipment is mandatory:[1]

Eye Protection: Safety glasses with side shields or chemical splash goggles are required.

Hand Protection: Wear nitrile or other chemically resistant gloves. Inspect gloves for any

tears or punctures before use.

Body Protection: A laboratory coat must be worn at all times.

Step-by-Step Disposal Protocol
Proper disposal of Hpk1-IN-54 and its containers is crucial to prevent environmental

contamination and ensure compliance with regulations.

Solid Waste Disposal:
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Collect unused Hpk1-IN-54 powder and any contaminated disposable materials (e.g.,

weigh boats, pipette tips) in a clearly labeled, sealed container for hazardous chemical

waste.[1]

Liquid Waste Disposal:

Solutions containing Hpk1-IN-54 should be collected in a designated, labeled hazardous

waste container.[1]

Do not pour down the drain.[1]

Container Decontamination and Disposal:

Rinse empty containers with a suitable solvent (e.g., DMSO) three times.[1]

Collect the rinseate as hazardous liquid waste.[1]

The rinsed container can then be disposed of according to your institution's guidelines for

non-hazardous waste, if permitted.[1]

Regulatory Compliance:

All waste must be disposed of through your institution's environmental health and safety

(EHS) office.[1]

Follow all local, state, and federal regulations for hazardous waste disposal.[1]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Hpk1-IN-54.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Safeguarding Research: Proper Disposal Procedures
for Hpk1-IN-54]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15614619#hpk1-in-54-proper-disposal-procedures]

Disclaimer & Data Validity:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15614619?utm_src=pdf-body-img
https://www.benchchem.com/product/b15614619?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_Hpk1_IN_8.pdf
https://www.benchchem.com/product/b15614619#hpk1-in-54-proper-disposal-procedures
https://www.benchchem.com/product/b15614619#hpk1-in-54-proper-disposal-procedures
https://www.benchchem.com/product/b15614619#hpk1-in-54-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15614619?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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